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Audience: Researchers, scientists, and drug development professionals.

Introduction
2-Methyldodecane, an isomer of tridecane with the chemical formula C13H28, is a branched-

chain alkane.[1] As a saturated hydrocarbon, its physical and chemical characteristics are of

significant interest in various fields, including fuel development, lubrication, and as a non-polar

solvent in chemical synthesis. Understanding its physicochemical properties is crucial for its

application in research and industry, particularly in drug development where it may be used as

a reference compound or in formulation studies. This guide provides a comprehensive

overview of the core physicochemical properties of 2-methyldodecane, details the

experimental protocols for their determination, and illustrates the logical relationships between

these properties.

Data Presentation: Physicochemical Properties
The quantitative physicochemical properties of 2-Methyldodecane are summarized in the table

below for easy reference and comparison.
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Property Value Conditions

Molecular Formula C13H28 -

Molar Mass 184.367 g/mol -

Appearance Liquid
Standard Temperature and

Pressure

Density 0.754 g/cm³ at 20 °C[1][2]

Boiling Point 227.0 to 229.5 °C at 760 mmHg[3]

103–104 °C at 10.5 Torr[2]

Melting Point -26 °C to -27.15 °C -

Vapor Pressure 0.115 mmHg at 25 °C (estimated)[3]

Water Solubility 0.03173 mg/L at 25 °C (estimated)[3]

Refractive Index 1.4219 at 20 °C

Flash Point 70.6 °C Tag Closed Cup (estimated)[3]

LogP (Octanol/Water) 7.175 (estimated)[3]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are outlined

below.

The Thiele tube method is a common and efficient technique for determining the boiling point of

a small liquid sample.

Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at

one end), rubber band, heating source (Bunsen burner or heating mantle), and mineral oil.

Procedure:

A small amount (approximately 0.5 mL) of 2-methyldodecane is placed into the Durham

tube.
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A capillary tube, with its sealed end facing upwards, is placed inside the Durham tube

containing the sample.

The Durham tube is attached to a thermometer using a rubber band, ensuring the sample

is level with the thermometer bulb.

The thermometer and attached tube are suspended in a Thiele tube filled with mineral oil,

ensuring the sample is below the oil level.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature rises, air trapped in the capillary tube will bubble out. The boiling point

is reached when a continuous stream of bubbles emerges from the capillary tube.

Heating is continued until the temperature is a few degrees above the boiling point, then

the heat source is removed.

The liquid will begin to cool, and the rate of bubbling will slow down. The boiling point is

the temperature at which the liquid just begins to enter the capillary tube.

The density of a liquid can be accurately determined using a pycnometer or density bottle.

Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), analytical balance, and a constant temperature water bath.

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using

an analytical balance (m1).

The pycnometer is filled with distilled water and placed in a constant temperature water

bath (e.g., at 20°C) until it reaches thermal equilibrium. The volume is adjusted to the

mark, and the outside is dried. The mass of the pycnometer filled with water is measured

(m2).
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The pycnometer is emptied, dried, and then filled with 2-methyldodecane. It is again

placed in the constant temperature water bath to reach the desired temperature.

The volume is adjusted, the pycnometer is dried on the outside, and its mass is

determined (m3).

The density of 2-methyldodecane is calculated using the following formula: Density =

[(m3 - m1) / (m2 - m1)] * Density of water at the experimental temperature.

The refractive index, a measure of how light propagates through a substance, is determined

using an Abbe refractometer.[4]

Apparatus: Abbe refractometer, constant temperature water bath, and a light source

(typically a sodium lamp for the D-line).

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol or acetone)

and allowed to dry.

A few drops of 2-methyldodecane are placed on the surface of the measuring prism.

The prisms are closed and locked. If the sample is volatile, this should be done quickly.

Water from a constant temperature bath (e.g., 20°C) is circulated through the jackets of

the prisms to maintain a constant temperature.

The light source is positioned to illuminate the prisms.

While looking through the eyepiece, the handwheel is adjusted until the field of view is

divided into a light and a dark section.

The compensator is adjusted to eliminate any color fringe at the borderline, making the

borderline sharp.

The magnifier is used to bring the borderline exactly to the center of the crosshairs.
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The refractive index is read directly from the scale.

The viscosity of a liquid, its resistance to flow, can be measured using a capillary viscometer.

Apparatus: Ostwald or Ubbelohde viscometer, constant temperature water bath, stopwatch,

and a suction bulb.

Procedure:

The viscometer is cleaned and dried thoroughly.

A known volume of 2-methyldodecane is introduced into the larger bulb of the

viscometer.

The viscometer is clamped vertically in a constant temperature water bath until the sample

reaches the desired temperature.

Using a suction bulb, the liquid is drawn up into the smaller bulb, above the upper

calibration mark.

The suction is removed, and the liquid is allowed to flow back down.

The time taken for the liquid meniscus to pass between the upper and lower calibration

marks is measured accurately with a stopwatch.

The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where 'C' is the

calibration constant of the viscometer and 't' is the flow time.

The dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by

the density (ρ) of the liquid at the same temperature: η = ν * ρ.

Mandatory Visualization
The following diagram illustrates the logical relationships between the molecular structure of 2-
methyldodecane and its key physicochemical properties.
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Caption: Logical flow of how the molecular structure of 2-methyldodecane influences its key

physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072444#physicochemical-properties-of-2-
methyldodecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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